Cas no 2229015-39-6 (ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229015-39-6
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6235427
• PubChem ID: 165648569
• Update Time: 2025-10-28

ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2229015-39-6
• EN300-1778404

• Inchi： 1S/C11H17N3O3/c1-3-17-10(16)9-8(6-14(2)13-9)11(12)4-7(15)5-11/h6-7,15H,3-5,12H2,1-2H3
• InChI Key： OSSXJXFTUDYYMI-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CN(C)N=C2C(=O)OCC)(C1)N

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 90.4Ų

Additional information on ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate

Introduction to Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229015-39-6)

Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229015-39-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of both amino and hydroxyl substituents on the cyclobutyl ring, coupled with the pyrazole core, suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

The< strong>Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate molecule is structurally distinct, featuring a cyclobutane ring that is partially saturated with an amino group at the 1-position and a hydroxyl group at the 3-position. This arrangement creates a versatile scaffold that can engage in multiple types of chemical interactions, including hydrogen bonding and electrostatic interactions. The pyrazole moiety, known for its stability and bioactivity, further enhances the compound's potential as a pharmacophore in drug design.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The< strong>Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate compound represents an advanced derivative of this class, incorporating additional functional groups to modulate its pharmacological properties. This modification allows for fine-tuning of its activity, enabling researchers to explore new therapeutic avenues.

One of the most compelling aspects of< strong>Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate is its potential as a precursor in the synthesis of more complex molecules. The compound's structural features make it amenable to further chemical modifications, allowing chemists to design derivatives with enhanced specificity and potency. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization is often required to achieve desired pharmacological outcomes.

The< strong>Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate molecule has also been explored in the context of enzyme inhibition studies. The combination of an amino group and a hydroxyl group on the cyclobutyl ring suggests that it could interact with active sites on enzymes through multiple binding modes. This property is particularly relevant in the development of enzyme inhibitors, which are crucial in treating various diseases by modulating enzymatic activity.

Recent research has highlighted the importance of structural diversity in drug discovery programs. Compounds like< strong>Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate, which possess unique structural features, can provide valuable insights into molecular recognition processes. By studying such compounds, researchers can gain a deeper understanding of how different functional groups contribute to biological activity. This knowledge can then be applied to design more effective drugs with improved pharmacokinetic profiles.

The synthesis of< strong>Ethyl 4-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrazole-3-carboxylate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Techniques such as multi-step organic synthesis and catalytic transformations have enabled chemists to construct intricate molecular frameworks while maintaining high yields and purity.

In conclusion, Ethyl 4-(1-amino-3-hydroxycyclobutul)-l-methyl-lH-pyrazole-S-carboxyllate (CAS No. 2229015-B9-B6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in drug discovery and development.